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Compound of Interest

Compound Name: Propyl 2,4-dioxovalerate

Cat. No.: B15175480 Get Quote

Propyl 2,4-dioxovalerate: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical guide on the molecular structure,

properties, and available data for propyl 2,4-dioxovalerate. Due to the limited availability of

specific experimental and biological data for this compound, information on the closely related

analogue, ethyl 2,4-dioxovalerate, is included for comparative purposes.

Molecular Structure and Chemical Formula
Propyl 2,4-dioxovalerate, also known by its IUPAC name propyl 2,4-dioxopentanoate, is an

organic compound with the chemical formula C8H12O4.[1] Its structure features a propyl ester

group and two ketone functionalities, making it a beta-keto ester.

Molecular Identifiers:
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Identifier Value

CAS Number 39526-01-7[1][2][3]

Molecular Formula C8H12O4[1]

Molecular Weight 172.178 g/mol [1]

IUPAC Name propyl 2,4-dioxopentanoate[4]

SMILES CCCOC(=O)C(=O)CC(=O)C[4]

InChI
InChI=1S/C8H12O4.Na/c1-3-4-12-8(11)7(10)5-

6(2)9;/h3-5H2,1-2H3;/q;+1[4]

InChIKey FIPAEIKICUHMCQ-UHFFFAOYSA-N[4]

Physicochemical Properties
The following table summarizes the known physical and chemical properties of propyl 2,4-
dioxovalerate.

Property Value

Boiling Point 233.8°C at 760 mmHg[1]

Density 1.087 g/cm³[1]

Refractive Index 1.43[1]

Flash Point 95.5°C[1]

Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis of propyl 2,4-dioxovalerate are not readily

available in the peer-reviewed literature. However, a common method for the synthesis of its

close analogue, ethyl 2,4-dioxovalerate, is the Claisen condensation of diethyl oxalate and

acetone.[5] It is plausible that a similar synthetic strategy could be employed for propyl 2,4-
dioxovalerate by substituting diethyl oxalate with dipropyl oxalate and using appropriate

reaction conditions.
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Reference Protocol: Synthesis of Ethyl 2,4-dioxovalerate
The following protocol for the synthesis of ethyl 2,4-dioxovalerate is provided as a reference.

Materials:

Sodium ethoxide

Anhydrous ethanol

Acetone

Diethyl oxalate

Hydrochloric acid (1 mol/L)

Ethyl acetate

Anhydrous sodium sulfate

Procedure:

A solution of sodium ethoxide in anhydrous ethanol is prepared and cooled in an ice-salt

bath.

A mixture of acetone and diethyl oxalate is added dropwise to the sodium ethoxide solution

while maintaining a low temperature (-5°C).[5]

The reaction mixture is stirred for several hours.

The mixture is then poured into ice water and the pH is adjusted to approximately 4 with

hydrochloric acid.

The aqueous phase is extracted with ethyl acetate.

The combined organic layers are washed with water and dried over anhydrous sodium

sulfate.

The solvent is removed under reduced pressure to yield the product.
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Biological Activity and Signaling Pathways
There is currently no specific information available in the public domain regarding the biological

activity or associated signaling pathways of propyl 2,4-dioxovalerate. Research on the

biological effects of its analogue, ethyl 2,4-dioxovalerate, has suggested potential anti-fungal

properties.[6] Further investigation is required to determine if propyl 2,4-dioxovalerate exhibits

similar or other biological activities.

Visualizations
Molecular Structure of Propyl 2,4-dioxovalerate
Caption: Molecular structure of propyl 2,4-dioxovalerate.

Conceptual Synthesis Workflow for an Alkyl 2,4-
dioxovalerate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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